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Compound of Interest |

5-Chloro-2-methoxy-4-
Compound Name:
methylbenzenesulfonamide

CAS No.: 199590-75-5

Cat. No.: B168620

Get Quote

\ J

This technical guide provides an in-depth analysis of the spectroscopic data for 5-Chloro-2-
methoxy-4-methylbenzenesulfonamide (CAS 199590-75-5). Designed for researchers,
scientists, and professionals in drug development, this document will delve into the theoretical
and practical aspects of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and
Mass Spectrometry (MS) as they apply to the structural elucidation of this compound. While
experimental spectra for this specific molecule are not widely published, this guide will present
predicted data based on established spectroscopic principles, along with validated protocols for
data acquisition.

Compound Overview and Structural Elucidation
Strategy

5-Chloro-2-methoxy-4-methylbenzenesulfonamide is a substituted aromatic sulfonamide.
The structural confirmation of such molecules is paramount in chemical synthesis and drug
discovery to ensure purity, identity, and to understand its chemical behavior. Spectroscopic
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methods provide a non-destructive means to probe the molecular structure and connectivity of
atoms.

Our approach to characterizing this molecule involves a multi-technique strategy. *H and 3C
NMR will elucidate the carbon-hydrogen framework, IR spectroscopy will identify key functional
groups, and mass spectrometry will confirm the molecular weight and provide fragmentation
patterns that offer further structural insights.

Molecular Structure:

Figure 1: Chemical structure of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise structure of an organic
molecule in solution. By analyzing the chemical shifts, coupling constants, and integration of
the proton (*H) and carbon-13 (*3C) nuclei, a complete picture of the molecule's connectivity
can be assembled.

Predicted *H NMR Data (500 MHz, CDCIs)

The *H NMR spectrum is predicted to show distinct signals for the aromatic protons, the
methoxy group, the methyl group, and the sulfonamide protons. The solvent choice, typically
deuterated chloroform (CDCIs) or dimethyl sulfoxide (DMSO-ds), can influence the chemical
shift of labile protons like those on the sulfonamide group.
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Predicted
Chemical Shift  Multiplicity

(6, ppm)

Integration

Assignment

Rationale

1H

Ar-H (H-6)

This proton is
ortho to the
strongly electron-
withdrawing
sulfonyl group,
leading to a
significant
downfield shift.

1H

Ar-H (H-3)

This proton is
shielded by the
ortho-methoxy
group and is
expected to
appear more

upfield.

~5.0 brs

2H

-SO2NH:2

The chemical
shift of
sulfonamide
protons is
variable and
depends on
concentration
and solvent. The
signal is often

broad.

3H

-OCHs

Methoxy groups
on an aromatic
ring typically
resonate in this

region.

3H

Ar-CHs

Aromatic methyl

groups generally
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appear in this

upfield region.

Predicted **C NMR Data (125 MHz, CDCIs)

The proton-decoupled 3C NMR spectrum will provide information on all unique carbon atoms in
the molecule.

Predicted Chemical Shift

© | Assignment Rationale
» PPM
The carbon attached to the
~155 C-2 (C-OCHs5) oxygen of the methoxy group
is significantly deshielded.
The carbon atom directly
bonded to the electron-
~140 C-1(C-S02) _ _ _
withdrawing sulfonamide group
appears downfield.
The ipso-carbon of the methyl
~138 C-4 (C-CHs)
group.
The carbon bearing the
~132 C-5(C-CI) _
chlorine atom.
~128 C-6 Aromatic CH.
Aromatic CH, shielded by the
~112 C-3
methoxy group.
The carbon of the methoxy
~56 -OCHs ,
group itself.
The carbon of the aromatic
~20 Ar-CHs

methyl group.

Experimental Protocol for NMR Data Acquisition
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o Sample Preparation: Dissolve approximately 5-10 mg of 5-Chloro-2-methoxy-4-
methylbenzenesulfonamide in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDClIs or
DMSO-ds) in a 5 mm NMR tube. Ensure the sample is fully dissolved.

e Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the
instrument to ensure optimal magnetic field homogeneity.

e 1H NMR Acquisition:
o Acquire a standard one-pulse *H NMR spectrum.
o Set the spectral width to cover the range of -2 to 12 ppm.
o Use a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

o Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise
ratio.

e 13C NMR Acquisition:

[e]

Acquire a proton-decoupled B3C{*H} spectrum.

o

Set the spectral width to cover the range of 0 to 200 ppm.

[¢]

Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

[¢]

Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance
of 13C.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the acquired Free Induction Decays (FIDs). Calibrate the chemical shift scale using the
residual solvent peak as an internal standard (e.g., CDCIs at 7.26 ppm for *H and 77.16 ppm
for 13C).

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a
molecule by measuring the absorption of infrared radiation at specific frequencies
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corresponding to the vibrations of chemical bonds.

Predicted Key IR Absorption Bands

Wavenumber

Intensity Vibration Functional Group
(cm™)
Medium, Sharp (two N-H symmetric & Sulfonamide (-
3350-3250 , ,
bands) asymmetric stretching  SO2NH3)
3100-3000 Medium C-H stretching Aromatic C-H
) ) Aliphatic C-H (-CHs, -
2950-2850 Medium C-H stretching
OCHs3)
1600-1450 Medium to Strong C=C stretching Aromatic Ring
S=0 asymmetric Sulfonamide (-
1350-1300 Strong )
stretching SO2NH:2)
S=0 symmetric Sulfonamide (-
1170-1150 Strong i
stretching SO2NHz2)
1250-1000 Strong C-0O stretching Aryl-O-CHs
800-600 Strong C-Cl stretching Aryl-Cl

The presence of two distinct N-H stretching bands and the strong, characteristic S=O stretching

absorptions would be key indicators for the sulfonamide group.[1]

Experimental Protocol for IR Data Acquisition (ATR)

Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (typically

diamond or germanium) of the FTIR spectrometer is clean. Record a background spectrum.

Sample Application: Place a small amount (a few milligrams) of the solid 5-Chloro-2-

methoxy-4-methylbenzenesulfonamide powder onto the ATR crystal.

Data Acquisition: Apply pressure using the ATR anvil to ensure good contact between the

sample and the crystal.
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e Spectrum Collection: Co-add a sufficient number of scans (e.g., 16-32) over the range of
4000 to 400 cm~* with a resolution of 4 cm~1.

o Data Processing: The resulting spectrum is typically displayed in terms of transmittance or
absorbance versus wavenumber.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition
of a compound. The fragmentation pattern observed in the mass spectrum can also offer
valuable clues about the molecule's structure.

Predicted Mass Spectrum Data (Electron lonization - El)

e Molecular lon (M+): The molecular formula is CsH10CINOsS, with a monoisotopic mass of
235.01 g/mol .[2] The mass spectrum should show a molecular ion peak at m/z = 235. A
characteristic isotopic pattern for the presence of one chlorine atom (M+2 peak at m/z = 237
with approximately one-third the intensity of the M* peak) is expected and would be a key
confirmation.

e Major Fragmentation Pathways: Electron ionization is a high-energy technique that will likely
cause significant fragmentation.

[M - NH2]*

- *NH2 m/z = 219/221
[M - SO2NH2]* - +CHs [C7HsCIO]* -CO [CeH3CI*™

m/z = 155/157 m/z = 140/142 m/z = 110/112

Click to download full resolution via product page

Figure 2: Predicted major fragmentation pathway for 5-Chloro-2-methoxy-4-
methylbenzenesulfonamide under EI-MS conditions.

Key Predicted Fragments:
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m/z (for 33Cl) Proposed Structure/Formula
235 [CsH10CINOsS]*" (Molecular lon)
220 [M - CHs]*

155 [M - SO2NH]*

140 [C7HsCIO]*

Experimental Protocol for Mass Spectrometry Data
Acquisition (EI-MS)
o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for solid samples or after separation by Gas
Chromatography (GC-MS) if the compound is sufficiently volatile and thermally stable.

« lonization: lonize the sample using a standard electron ionization source (typically 70 eV).

e Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass
analyzer (e.g., quadrupole, time-of-flight).

o Detection: Detect the ions to generate the mass spectrum.

o Data Analysis: Analyze the resulting spectrum to identify the molecular ion peak, its isotopic
pattern, and the major fragment ions.

Conclusion

The structural integrity of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide can be
confidently established through a synergistic application of NMR, IR, and Mass Spectrometry.
This guide provides the expected spectroscopic data and robust protocols for their acquisition.
The predicted *H and 3C NMR spectra offer a detailed map of the proton and carbon
environments. The characteristic IR absorptions confirm the presence of key functional groups,
particularly the sulfonamide moiety. Finally, mass spectrometry validates the molecular weight
and provides fragmentation data consistent with the proposed structure. These analytical
methodologies, when employed together, form a self-validating system for the comprehensive

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b168620/docs?utm_src=pdf-body#spectroscopic-characterization-of-5-chloro-2-methoxy-4-methylbenzenesulfonamide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

characterization of this and related molecules, ensuring the highest degree of scientific integrity
for research and development applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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